Cas no 3412-48-4 ((4S)-4-Phenyloxazolidine-2,5-dione)

• Product Name: (4S)-4-Phenyloxazolidine-2,5-dione
• CAS No: 3412-48-4
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD11978065
• CID: 3944400
• PubChem ID: 11019396
• Update Time: 2025-07-02

(4S)-4-Phenyloxazolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Oxazolidinedione, 4-phenyl-, (S)-
• (S)-4-Phenyloxazolidine-2,5-dione
• (s)-4-phenyl-2,5-oxazolidindione
• (4S)-4-Phenyloxazolidine-2,5-dione
• SCHEMBL4195063
• (4S)-4-phenyl-1,3-oxazolidine-2,5-dione
• ZSEHBLBYCASPDO-ZETCQYMHSA-N
• AC5944
• MFCD11978065
• (4S)-4-phenyl-2,5-oxazolidinedione
• 3412-48-4
• DB-160806

• MDL： MFCD11978065
• Inchi： 1S/C9H7NO3/c11-8-7(10-9(12)13-8)6-4-2-1-3-5-6/h1-5,7H,(H,10,12)/t7-/m0/s1
• InChI Key： ZSEHBLBYCASPDO-ZETCQYMHSA-N
• SMILES： O1C(N[C@H](C1=O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4S)-4-Phenyloxazolidine-2,5-dione

Recent Advances in the Study of (4S)-4-Phenyloxazolidine-2,5-dione (CAS: 3412-48-4) in Chemical Biology and Pharmaceutical Research

The compound (4S)-4-Phenyloxazolidine-2,5-dione (CAS: 3412-48-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of (4S)-4-Phenyloxazolidine-2,5-dione as a versatile intermediate in the synthesis of bioactive molecules. Its oxazolidine-2,5-dione core structure is particularly noteworthy for its ability to mimic peptide bonds, making it a valuable scaffold for the design of enzyme inhibitors and peptidomimetics. Researchers have successfully employed this compound in the development of novel inhibitors targeting proteases and other enzymes involved in disease pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of (4S)-4-Phenyloxazolidine-2,5-dione derivatives as potent inhibitors of matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases. The study utilized a combination of molecular docking simulations and in vitro assays to identify key structural modifications that enhance binding affinity and selectivity. These findings open new avenues for the design of next-generation MMP inhibitors with improved pharmacokinetic properties.

Another significant advancement involves the application of (4S)-4-Phenyloxazolidine-2,5-dione in asymmetric synthesis. Researchers have developed novel catalytic methods to enantioselectively incorporate this scaffold into complex molecular architectures. This progress is particularly relevant for the production of chiral pharmaceuticals, where enantiopurity is critical for therapeutic efficacy and safety. The use of organocatalysts and transition metal complexes has been explored to achieve high yields and stereocontrol in these transformations.

From a mechanistic perspective, recent investigations have shed light on the compound's interactions with biological targets. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography studies have revealed detailed structural insights into how (4S)-4-Phenyloxazolidine-2,5-dione derivatives bind to active sites of target enzymes. These structural elucidations are invaluable for structure-activity relationship (SAR) studies and rational drug design.

In the realm of drug delivery, innovative formulations incorporating (4S)-4-Phenyloxazolidine-2,5-dione have shown promise in enhancing bioavailability and targeted release. Nanoparticle-based delivery systems functionalized with this compound have demonstrated improved stability and tissue-specific accumulation in preclinical models. These advancements address longstanding challenges in the delivery of poorly soluble or rapidly metabolized therapeutics.

Looking forward, the unique properties of (4S)-4-Phenyloxazolidine-2,5-dione position it as a key player in the development of novel therapeutic agents. Ongoing research is exploring its potential in areas such as antimicrobial resistance, neurodegenerative diseases, and immune modulation. The compound's versatility as a building block for diverse molecular architectures continues to inspire innovative approaches in medicinal chemistry.

In conclusion, the recent progress in understanding and applying (4S)-4-Phenyloxazolidine-2,5-dione underscores its importance in contemporary pharmaceutical research. The compound's dual role as a synthetic intermediate and bioactive scaffold offers multiple opportunities for therapeutic innovation. As research methodologies continue to advance, we anticipate further breakthroughs that will expand the clinical applications of this promising molecule.